Cas no 54887-54-6 (Anisole-d8)
Anisole-d8 structure
Product Name:Anisole-d8
CAS No:54887-54-6
MF:C7H8O
MW:116.18711566925
MDL:MFCD00084119
CID:367047
Update Time:2025-04-19
Anisole-d8 Chemical and Physical Properties
Names and Identifiers
-
- Benzene-1,2,3,4,5-d5,6-(methoxy-d3)-
- ANISOLE, [D8]
- Anisole-d8
-
- MDL: MFCD00084119
- Inchi: 1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
- InChI Key: RDOXTESZEPMUJZ-JGUCLWPXSA-N
- SMILES: O(C([2H])([2H])[2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 124.15786
- Isotope Atom Count: 8
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 55.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: liquid
- Density: 1.068 g/mL at 25 °C
- Melting Point: −37 °C(lit.)
- Boiling Point: 154 °C(lit.)
- Flash Point: 125 °F
- Refractive Index: n20/D 1.5145(lit.)
- PSA: 9.23
- Solubility: Not available
Anisole-d8 Security Information
- Hazardous Material transportation number:UN 2222 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38
- Safety Instruction: 16-26-36/37/39
-
Hazardous Material Identification:
Anisole-d8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | D99183-0.1/G |
ANISOLE-D8 |
54887-54-6 | 95% | 0.1g |
$289 | 2023-09-19 | |
| AstaTech | D99183-0.25/G |
ANISOLE-D8 |
54887-54-6 | 95% | 0.25g |
$377 | 2023-09-19 | |
| AstaTech | D99183-1/G |
ANISOLE-D8 |
54887-54-6 | 95% | 1g |
$555 | 2023-09-19 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 448818-1G |
Anisole-d8 |
54887-54-6 | 98 atom % D | 1G |
3532.29 | 2021-05-19 | |
| TRC | A673903-100mg |
Anisole-d8 |
54887-54-6 | 100mg |
$ 138.00 | 2023-04-19 | ||
| TRC | A673903-250mg |
Anisole-d8 |
54887-54-6 | 250mg |
$ 272.00 | 2023-04-19 | ||
| TRC | A673903-1g |
Anisole-d8 |
54887-54-6 | 1g |
$ 775.00 | 2023-04-19 | ||
| A2B Chem LLC | AG20022-500mg |
Anisole-d8 |
54887-54-6 | 500mg |
$421.00 | 2024-04-19 | ||
| A2B Chem LLC | AG20022-1g |
Anisole-d8 |
54887-54-6 | 1g |
$598.00 | 2024-04-19 |
Anisole-d8 Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent